Cas no 2229208-73-3 (3-(4-fluorophenyl)-4-(hydrazinylmethyl)-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-4-(hydrazinylmethyl)-1H-pyrazole
• CAS No: 2229208-73-3
• MF: C₁₀H₁₁FN₄
• MW: 206.219544649124
• CID: 5943562
• PubChem ID: 165687344
• Update Time: 2025-05-22

3-(4-fluorophenyl)-4-(hydrazinylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-(hydrazinylmethyl)-1H-pyrazole
• 2229208-73-3
• EN300-1774441

• Inchi： 1S/C10H11FN4/c11-9-3-1-7(2-4-9)10-8(5-13-12)6-14-15-10/h1-4,6,13H,5,12H2,(H,14,15)
• InChI Key： BUKLDCRREXTBPM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)CNN

Computed Properties

• Exact Mass: 206.09677453g/mol
• Monoisotopic Mass: 206.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.7Ų

Additional information on 3-(4-fluorophenyl)-4-(hydrazinylmethyl)-1H-pyrazole

3-(4-Fluorophenyl)-4-(Hydrazinylmethyl)-1H-Pyrazole: A Comprehensive Overview

3-(4-Fluorophenyl)-4-(Hydrazinylmethyl)-1H-Pyrazole, also known by its CAS number CAS No. 2229208-73-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazole ring structure, has been extensively studied for its potential applications in drug development, catalysis, and advanced materials. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties, making it a subject of intense research interest.

The molecular structure of 3-(4-Fluorophenyl)-4-(Hydrazinylmethyl)-1H-Pyrazole comprises a pyrazole ring substituted with a fluorophenyl group at the 3-position and a hydrazinylmethyl group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its functional applications. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is known for its stability and reactivity, making it a valuable scaffold in organic synthesis.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of anticancer agents and anti-inflammatory drugs. The hydrazine moiety within the molecule has been shown to facilitate the formation of bioisosteric replacements, which are critical for optimizing pharmacokinetic properties such as solubility and bioavailability. Furthermore, the fluorophenyl group enhances the molecule's lipophilicity, which is advantageous for drug delivery systems targeting specific tissues or organs.

In addition to its pharmaceutical applications, 3-(4-Fluorophenyl)-4-(Hydrazinylmethyl)-1H-Pyrazole has demonstrated potential in catalytic processes. The nitrogen atoms within the pyrazole ring can act as Lewis bases, enabling the compound to function as a ligand in transition metal-catalyzed reactions. Recent investigations have shown that this compound can enhance the efficiency of cross-coupling reactions, such as Suzuki-Miyaura couplings, by stabilizing metal catalysts and accelerating reaction kinetics.

The synthesis of this compound typically involves multi-step processes that combine nucleophilic aromatic substitution and condensation reactions. Researchers have optimized these methods to achieve high yields and purity levels. For example, a recent study reported a one-pot synthesis strategy that utilizes microwave-assisted heating to streamline the reaction sequence. This approach not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

The pharmacological profile of 3-(4-Fluorophenyl)-4-(Hydrazinylmethyl)-1H-Pyrazole has been extensively evaluated in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Moreover, preliminary studies in animal models have indicated that this compound exhibits moderate efficacy against certain types of cancer cells without significant toxicity to normal cells.

Beyond its therapeutic applications, this compound has also been explored for use in materials science. Its ability to form stable coordination complexes with metal ions makes it a promising candidate for applications in sensors and electronic devices. For instance, researchers have investigated its potential as a sensing material for detecting trace amounts of heavy metals in environmental samples.

In conclusion, 3-(4-Fluorophenyl)-4-(Hydrazinylmethyl)-1H-Pyrazole, with its unique structural features and diverse functional groups, continues to be a focal point in interdisciplinary research. Its applications span across drug discovery, catalysis, and materials science, underscoring its versatility as a chemical building block. As research progresses, it is anticipated that this compound will pave the way for innovative solutions in these fields.